Cas no 2034293-65-5 (N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 2034293-65-5
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5969819
• PubChem ID: 119104144
• Update Time: 2025-06-10

N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-(1-(benzofuran-2-yl)propan-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• 2034293-65-5
• AKOS026697272
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• F6556-7481
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-3-methoxy-1-methylpyrazole-4-carboxamide

• Inchi： 1S/C17H19N3O3/c1-11(8-13-9-12-6-4-5-7-15(12)23-13)18-16(21)14-10-20(2)19-17(14)22-3/h4-7,9-11H,8H2,1-3H3,(H,18,21)
• InChI Key： ZRHBNHYMWFHEBL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1CC(C)NC(C1C(=NN(C)C=1)OC)=O

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.3Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Introduction to N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 2034293-65-5)

N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 2034293-65-5, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzofuran moiety, a propyl chain, a methoxy group, and a carboxamide moiety, each contributing to its unique chemical properties and biological interactions.

The benzofuran component of N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Benzofuran derivatives are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The propyl chain in this compound adds to its lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the methoxy group and the carboxamide moiety contribute to the molecule's solubility and reactivity, further enhancing its potential as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide with biological targets at an unprecedented level of detail. These studies have revealed that the compound exhibits promising binding affinities with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The benzofuran ring is particularly adept at interacting with aromatic residues in protein binding pockets, while the propyl chain can adopt multiple conformations to optimize binding interactions.

In the realm of drug development, the synthesis of N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has been optimized using state-of-the-art synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the complex core structure efficiently. The introduction of the methoxy group and the carboxamide moiety has been achieved through selective functionalization strategies, ensuring high regioselectivity and yield. These synthetic advancements have not only streamlined the production of this compound but also paved the way for its scalable manufacturing.

The pharmacological profile of N-1-(1-benzofuran-2-yl)propan-2-yl-3-methoxy-1-methyl-1H-pyrazole-4-_carboxamide has been extensively evaluated in preclinical studies. Initial findings suggest that this compound exhibits potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Moreover, it demonstrates significant antitumor activity by disrupting microtubule formation in cancer cells, leading to cell cycle arrest and apoptosis. The unique combination of these effects positions this compound as a promising candidate for the treatment of chronic inflammatory diseases and various types of cancer.

The role of computational modeling in understanding the mechanism of action of N-1-(1-_benzofuran^-_2-^y)_bromobenzene)_bromobenzene>propan^-_2->l>)->methyl>)->>>)->>>)->>>)->>>)->>>)->>>)->>>)->>>)->>>)->>>)->>>)->>>)-